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Compound of Interest

Compound Name: N-Acetylglycine-d2

Cat. No.: B12376761

For researchers, scientists, and professionals in drug development, sourcing high-quality
deuterated compounds is a critical step in ensuring the accuracy and reliability of experimental
results. N-Acetylglycine-d2, a deuterated analog of N-Acetylglycine, serves as a valuable tool
in metabolic research, pharmacokinetic studies, and as an internal standard for mass
spectrometry-based quantification. This technical guide provides an in-depth overview of
commercially available N-Acetylglycine-d2, its quality specifications, and a typical workflow for
its quality control analysis.

Supplier and Quality Specifications

The following table summarizes the availability and quality specifications of deuterated N-
Acetylglycine from various suppliers. It is important to note that while the focus of this guide is
N-Acetylglycine-d2, some suppliers primarily offer other deuterated forms, such as N-
Acetylglycine-d5. Researchers should carefully consider the isotopic labeling pattern required

for their specific application.
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. Product CAS Chemical Isotopic Available
Supplier . .
Name Number Purity Purity Forms
N-
MedChemEx  Acetylglycine- - - )
] Not specified >98% Not specified Solid
press d2 (Aceturic
acid-d2)
N-
Acetylglycine-  1219805-82- N _
) 99.0% Not specified Solid
d5 (Aceturic 9
acid-db)
N-Acetyl-d3-
glycine-2,2-
LGC 1219805-82- _
d2 (N- min 98% 98 atom % D Neat
Standards ) 9
Acetylglycine-
ds5)
N-
_ , 1219805-82- N ,
InvivoChem Acetylglycine- 9 >98% Not specified Solid
d5
N-
Sigma- ) 1219805-82- - )
) Acetylglycine- 98% Not specified Solid
Aldrich - 9

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the
supplier to obtain the most accurate and detailed quality control data. A typical CoA for a
related compound, N-Acetyl-L-cysteine, includes tests for appearance, purity (e.g., by titration
or chromatography), optical rotation, solubility, and limits for impurities such as chlorides,
sulfates, heavy metals, and arsenic[1].

Experimental Protocols: A Representative Quality
Control Workflow

While specific, detailed experimental protocols for the quality control of N-Acetylglycine-d2 are
proprietary to the manufacturers, a general workflow can be constructed based on standard
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analytical techniques for deuterated compounds. The primary goals of these analyses are to
confirm the chemical identity and purity of the compound, as well as to determine its isotopic
purity and the location of the deuterium labels.

Key analytical methods include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure of the molecule. The absence or significant reduction of signals at specific
positions in the *H NMR spectrum, compared to the non-deuterated standard, confirms the
location of deuterium labeling. Quantitative NMR (gNMR) can also be employed to assess

purity.[2]

e Mass Spectrometry (MS): Coupled with either Gas Chromatography (GC-MS) or Liquid
Chromatography (LC-MS), this technique is crucial for confirming the molecular weight of the
deuterated compound and assessing its isotopic distribution. High-resolution mass
spectrometry (HRMS) can provide highly accurate mass measurements to confirm the
elemental composition.

» High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV,
MS) is used to determine the chemical purity of the compound by separating it from any non-
deuterated starting material or other impurities.

Below is a diagram illustrating a typical experimental workflow for the quality control analysis of
N-Acetylglycine-d2.
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Caption: Quality control workflow for N-Acetylglycine-d2.

Synthesis of N-Acetylglycine

The synthesis of the non-deuterated parent compound, N-Acetylglycine, is typically achieved
through the acetylation of glycine. A common laboratory method involves reacting glycine with
acetic anhydride in an aqueous or glacial acetic acid medium.[3] For the synthesis of N-
Acetylglycine-d2, deuterated glycine or a deuterated acetylating agent would be used.
Industrial synthesis routes may involve the reaction of paraformaldehyde, an amide, and
carbon monoxide in the presence of a cobalt-containing catalyst.[4][5] The purification of the
final product often involves recrystallization from water or a mixture of ethanol and ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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